Cas no 201164-14-9 ((2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide)

• Product Name: (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide
• CAS No: 201164-14-9
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 4515454
• PubChem ID: 9449823
• Update Time: 2025-06-13

(2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-methoxy-N-methyl-3-[4-(trifluoromethyl)phenyl]-, (2E)-
• (2E)-N-methoxy-N-methyl-3-[4-(trifluoromethyl)phenyl]prop-2-enamide
• (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide
• (E)-N-methoxy-N-methyl-3-[4-(trifluoromethyl)phenyl]prop-2-enamide
• PFGABPIILKDEOG-VMPITWQZSA-N
• AKOS001288385
• Z28074021
• (E)-N-Methoxy-N-methyl-4-(trifluoromethyl)cinnamamide
• CS-0236007
• EN300-1663770
• 201164-14-9
• SCHEMBL1799203
• (e)-N-methoxy-N-methyl-3-(4-(trifluoromethyl)phenyl)acrylamide

• Inchi： 1S/C12H12F3NO2/c1-16(18-2)11(17)8-5-9-3-6-10(7-4-9)12(13,14)15/h3-8H,1-2H3/b8-5+
• InChI Key： PFGABPIILKDEOG-VMPITWQZSA-N
• SMILES： C(N(OC)C)(=O)/C=C/C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 259.08201311Da
• Monoisotopic Mass: 259.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide

(2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide (CAS No. 201164-14-9)

(2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide (CAS No. 201164-14-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of trifluoromethylated amides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The trifluoromethyl group in the structure of (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide plays a crucial role in enhancing the compound's lipophilicity and metabolic stability. These properties are essential for improving the bioavailability and pharmacokinetic profile of the molecule, making it a promising candidate for drug development. Recent studies have shown that compounds with trifluoromethyl groups can exhibit enhanced binding affinity to target proteins, which is a critical factor in their therapeutic efficacy.

In terms of its chemical structure, (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide features an N-methoxy-N-methyl amide moiety attached to a 3-(4-trifluoromethylphenyl)prop-2-enyl chain. The E configuration of the double bond in the propenyl group is important for the compound's biological activity, as it influences the conformational flexibility and interaction with biological targets. The presence of the methoxy and methyl groups on the amide nitrogen further modulates the compound's physicochemical properties, contributing to its overall stability and solubility.

Recent research has focused on the potential applications of (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated the compound's anti-inflammatory properties. The results showed that (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs.

Another area of interest is the antiviral activity of (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide. A study published in Antiviral Research demonstrated that the compound exhibited potent antiviral effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action was attributed to the compound's ability to interfere with viral replication by targeting key viral enzymes. These findings highlight the potential of (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide as a broad-spectrum antiviral agent.

In addition to its anti-inflammatory and antiviral properties, (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide has also shown promise in cancer research. A study published in Cancer Letters reported that the compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was found to involve apoptosis induction and cell cycle arrest, suggesting that (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide could be a potential candidate for cancer therapy.

The synthesis of (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 4-trifluoromethylcinnamoyl chloride with N,O-dimethylethanolamine under mild conditions. This method provides high yields and excellent purity, making it suitable for large-scale production. The synthetic versatility of this compound allows for easy modification of its structure, enabling researchers to explore a wide range of analogs with enhanced biological activities.

The safety profile of (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support further clinical development of (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide as a potential therapeutic agent.

In conclusion, (2E)-N-methoxy-N-methyl-3-4-(trifluoromethyl)phenylprop-2-enamide (CAS No. 201164-14-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the trifluoromethyl, methoxy, and methyl groups, contribute to its favorable physicochemical properties and biological efficacy. Ongoing research continues to explore new avenues for its use in medicine, making it an exciting area of study for medicinal chemists and pharmacologists alike.